Cas no 941961-46-2 (4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one)

• Product Name: 4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one
• CAS No: 941961-46-2
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 5458925
• Update Time: 2025-05-17

4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-propan-2-ylphenyl)pyrrolidin-2-one
• 4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one

• Inchi： 1S/C22H23N3O2/c1-14(2)16-7-9-19(10-8-16)25-13-18(12-20(25)26)22-23-21(24-27-22)17-6-4-5-15(3)11-17/h4-11,14,18H,12-13H2,1-3H3
• InChI Key： CTJJYNACPCDWQN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)CC(C2ON=C(C3=CC=CC(C)=C3)N=2)CC1=O

Additional information on 4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one

Introduction to 4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one (CAS No. 941961-46-2)

4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one (CAS No. 941961-46-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidinone core, an oxadiazole ring, and substituted phenyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrrolidinone core is a common scaffold in many biologically active molecules due to its ability to form hydrogen bonds and its conformational flexibility. The presence of the oxadiazole ring further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. The 3-methylphenyl and propan-2-ylphenyl substituents provide additional steric and electronic effects that can modulate the compound's interactions with biological targets.

Recent studies have explored the pharmacological properties of 4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-yl)phenylpyrrolidin-2-one is in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. Specifically, it has been shown to reduce oxidative stress and inhibit neuroinflammation, which are key factors in the pathogenesis of these conditions.

The pharmacokinetic properties of 4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1-4-(propan-2-y l)phenylpyrrolidin - 2 - one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity for target proteins suggest that it may have a favorable safety profile.

In terms of synthetic chemistry, 4 - 3 - ( 3 - methylphen yl ) - 1 , 2 , 4 - oxadi azol - 5 - yl - 1 - 4 - ( propan - 2 - yl ) phen ylpyr roli din - 2 - one can be synthesized through a multi-step process involving the coupling of appropriate building blocks. The synthesis typically involves the formation of the pyrrolidinone core followed by the introduction of the oxadiazole ring and the substitution of the phenyl groups. Recent advancements in synthetic methods have improved the efficiency and yield of this process, making it more feasible for large-scale production.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 4 - 3 - ( 3 - methylphe n yl ) - 1 , 2 , 4 - oxadi azol - 5 - yl - 1 - 4 - ( propan - 2 - yl ) phen ylpyr roli din - 2 - one. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, which will provide crucial data for its potential approval as a therapeutic agent.

In conclusion, 4 - 3 -(3-methylphe n yl ) - 1 , 2 , 4 - oxadi azol - 5-y l – 1 – 4 – ( propan – 2 – y l ) phen ylpyr roli din – 2 – one (CAS No .941961 – 46 – 2) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique structural features and favorable biological properties make it an exciting area of ongoing research and development.